Cas no 934172-43-7 (2-(3,5-Dimethylisoxazol-4-yl)acetohydrazide)

2-(3,5-Dimethylisoxazol-4-yl)acetohydrazide is a versatile hydrazide derivative featuring a 3,5-dimethylisoxazole core. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmacologically active molecules. Its reactive hydrazide group enables efficient condensation reactions with carbonyl compounds, facilitating the synthesis of hydrazones and other functionalized derivatives. The presence of the isoxazole ring enhances stability and offers potential for further structural modifications. This product is valued for its high purity and consistent performance in research applications, making it suitable for use in medicinal chemistry and material science. Proper handling under controlled conditions is recommended due to its reactive nature.

2-(3,5-Dimethylisoxazol-4-yl)acetohydrazide structure

934172-43-7 structure

Product Name:2-(3,5-Dimethylisoxazol-4-yl)acetohydrazide

CAS No:934172-43-7

MF:C₇H₁₁N₃O₂

MW:169.181141138077

CID:1088045

PubChem ID:33702447

Update Time:2025-06-07

2-(3,5-Dimethylisoxazol-4-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

- 2-(3,5-Dimethylisoxazol-4-yl)acetohydrazide
- 2-(3,5-dimethyl-1,2-oxazol-4-yl)acetohydrazide
- 2-(3,5-dimethyl-4-isoxazolyl)acetohydrazide(SALTDATA: HCl)
- SCHEMBL2823429
- 2-(3,5-Dimethyl-4-isoxazolyl)acetohydrazide
- 934172-43-7
- AKOS002657083
- 2-(Dimethyl-1,2-oxazol-4-yl)acetohydrazide
- (3,5-Dimethyl-isoxazol-4-yl)-acetic acid hydrazide
- MDL： MFCD09881043
- Inchi： 1S/C7H11N3O2/c1-4-6(3-7(11)9-8)5(2)12-10-4/h3,8H2,1-2H3,(H,9,11)
- InChI Key： SQWWSGYHSYSZPG-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(C)=N1)CC(NN)=O

Computed Properties

Exact Mass: 169.085126602g/mol
Monoisotopic Mass: 169.085126602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 81.2Å²

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